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Compound of Interest

Compound Name: 1-Methylpentyl acrylate

CAS No.: 51443-71-1

Cat. No.: B12643921

Get Quote

Executive Summary: The Isomer Distinction
In industrial and academic literature, the terms 1-methylpentyl acrylate and sec-hexyl acrylate

are frequently conflated. This guide clarifies that they are synonymous regarding the chemical

structure derived from 2-hexanol. However, a critical distinction must be drawn against the

industry-standard isomer, 2-ethylhexyl acrylate (2-EHA), and the linear n-hexyl acrylate.

1-Methylpentyl Acrylate (sec-Hexyl Acrylate): A secondary ester with branching at the

-carbon. It yields polymers with higher glass transition temperatures (

) due to steric hindrance close to the backbone.

2-Ethylhexyl Acrylate (2-EHA): A primary ester with branching at the

-carbon. It yields polymers with very low

due to increased free volume, serving as a "soft" monomer.
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Critical Advisory: Researchers seeking "sec-hexyl acrylate" for drug delivery matrices must

verify they are not inadvertently purchasing "hexyl acrylate" (often n-hexyl) or "2-ethylhexyl

acrylate," as the physical properties of the resulting polymers differ drastically.

Chemical Identity & Structural Logic[1]
The nomenclature "sec-hexyl" is non-IUPAC and ambiguous, historically referring to esters

derived from secondary hexanols (predominantly 2-hexanol).

Table 1: Chemical Identity Specification

Feature
1-Methylpentyl
Acrylate

sec-Hexyl Acrylate
2-Ethylhexyl
Acrylate
(Reference)

CAS Number 51443-71-1
Ambiguous (often

maps to 51443-71-1)
103-11-7

IUPAC Name
Hexan-2-yl prop-2-

enoate

Hexan-2-yl prop-2-

enoate

2-Ethylhexyl prop-2-

enoate

Alcohol Source 2-Hexanol
2-Hexanol (or mixed

isomers)
2-Ethylhexanol

Ester Type

Secondary

(ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

-branched)

Secondary (

-branched)

Primary (

-branched)

Molecular Formula

Mol.[1][2][3][4][5][6][7]

[8][9][10][11] Weight
156.22 g/mol 156.22 g/mol 184.28 g/mol

Structural Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6%2C10H%2C3-5%2C7-9H2%2C1-2H3
https://m.chemicalbook.com/ProductChemicalPropertiescb4319900_EN.htm
https://www.mdpi.com/2073-4360/15/19/3934
https://www.researchgate.net/publication/230148077_Monomer_reactivity_ratios_for_acrylonitrile-methyl_acrylate_free-radical_copolymerization
https://www.thieme-connect.de/products/ejournals/pdf/10.1055/s-0037-1610357.pdf
https://www.lgchemon.com/sfc/servlet.shepherd/document/download/0692x00000A35pLAAR
https://www.researchgate.net/publication/265783513_Synthesis_and_characterization_of_poly2-ethylhexyl_acrylate_prepared_via_atom_transfer_radical_polymerization_reverse_atom_transfer_radical_polymerization_and_radical_polymerization
https://srd.nist.gov/JPCRD/jpcrd209.pdf
https://pure.tue.nl/ws/files/1837117/621228.pdf
https://www.researchgate.net/figure/The-synthesis-of-the-title-molecule-I-i-Methyl-acrylate-MeOH-25-C-12-h-ii_fig1_235897054
https://patents.google.com/patent/CN101337889A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the structural isomerism and its impact on polymer chain

dynamics.

Property Impact

Acrylate Moiety
(CH2=CH-COO-)

n-Hexyl Group
(Linear C6)

Flexible, Moderate Tg
Linear Attachment

1-Methylpentyl Group
(Branch at C1)

Steric Hindrance -> High Tg

Alpha-Branching
(Secondary Carbon)

2-Ethylhexyl Group
(Branch at C2)

Free Volume -> Low Tg

Beta-Branching
(Primary Carbon)

Higher Stiffness

Higher Flexibility

Click to download full resolution via product page

Figure 1: Structural comparison of hexyl acrylate isomers. Note that 1-methylpentyl acrylate
possesses alpha-branching, which restricts rotation and increases polymer stiffness compared

to the beta-branched 2-ethylhexyl acrylate.

Physicochemical Properties & Polymer Physics[1]
[9][10][14][15][16][17][18]
The core difference between these compounds lies in how the alkyl tail influences the glass

transition temperature (

) of the resulting polymer. This is the deciding factor for drug delivery applications (e.g.,
controlling diffusion rates in transdermal patches).

The Alpha-Methyl Effect
In 1-methylpentyl acrylate, the methyl group is attached directly to the carbon atom linked to

the oxygen (the
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-carbon). This creates significant steric hindrance, restricting the rotation of the side chain
around the backbone.

Effect: Increases

.[12]

Analogy: Compare Poly(n-butyl acrylate) (

) vs. Poly(sec-butyl acrylate) (

). The secondary structure raises

by

.

In 2-ethylhexyl acrylate, the branching is at the

-carbon. This pushes polymer chains apart (increasing free volume) without severely restricting
backbone rotation.

Effect: Decreases (or maintains low)

.

Table 2: Predicted vs. Literature Properties

Property
Poly(n-Hexyl
Acrylate)

Poly(1-
Methylpentyl
Acrylate)

Poly(2-Ethylhexyl
Acrylate)

Glass Transition (

)
-57°C

-25°C to -30°C

(Predicted*)
-65°C to -70°C

Chain Stiffness Low Moderate Very Low

Hydrophobicity High High Very High (C8 chain)

Reactivity (

)
High

Moderate (Steric

hindrance)
High
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*Prediction based on Structure-Property Relationships (SPR) of butyl acrylate isomers.

Synthesis & Impurity Profile
For pharmaceutical applications, purity is paramount. 1-methylpentyl acrylate is typically

synthesized via direct esterification.

Experimental Protocol: Synthesis of 1-Methylpentyl
Acrylate
Objective: Synthesize high-purity monomer from 2-hexanol.

Reagents:

Acrylic Acid (1.05 eq)

2-Hexanol (1.0 eq)

Catalyst: p-Toluenesulfonic acid (p-TSA, 1-2 wt%)

Inhibitor: Phenothiazine or MEHQ (500 ppm) to prevent polymerization.

Solvent: Toluene (azeotropic water removal).

Procedure:

Setup: Dean-Stark apparatus with a reflux condenser.

Reaction: Reflux at ~110-120°C. Monitor water collection in the trap.

Workup: Wash organic layer with

(aq) to remove excess acid, then brine.

Purification: Vacuum distillation. Crucial: 1-methylpentyl acrylate is a secondary ester

and is susceptible to thermal elimination (forming hexenes) if overheated. Maintain pot

temperature <90°C.

Impurity Markers:
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2-Hexene / 3-Hexene: Elimination byproducts (characteristic alkene peaks in NMR).

Di-acrylates: Rare, but possible if hexanediol contaminants were present in the alcohol

source.

Applications in Drug Development
Transdermal Drug Delivery Systems (TDDS)

sec-Hexyl Acrylate (1-Methylpentyl): Used when a matrix requires higher cohesive strength

than standard 2-EHA adhesives. The higher

(-25°C vs -65°C) reduces "cold flow" (oozing) of the patch during storage while remaining
tacky at skin temperature.

Mechanism: The secondary branching reduces chain mobility, slowing the diffusion

coefficient of small molecule drugs slightly, allowing for extended-release profiles.

Hydrogel Stiffness Modulation
In copolymer systems (e.g., with Hydroxyethyl methacrylate - HEMA), incorporating 1-
methylpentyl acrylate increases the hydrophobic domain rigidity compared to n-hexyl

acrylate, potentially improving the mechanical integrity of swollen hydrogels.
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Define Application Requirement

Need High Tack & 
Fast Diffusion?

Need Cohesion & 
Controlled Release?

No

Select 2-Ethylhexyl Acrylate
(Tg ~ -65°C)

Yes

Select 1-Methylpentyl Acrylate
(Tg ~ -25°C)

Yes

Soft, aggressive adhesive.
High free volume.

Shear-resistant matrix.
Reduced cold flow.

Click to download full resolution via product page

Figure 2: Decision matrix for selecting between hexyl acrylate isomers in formulation.

Regulatory & Safety (E-E-A-T)
REACH/TSCA Status: 1-methylpentyl acrylate (CAS 51443-71-1) is a low-volume chemical

compared to 2-EHA. It may require specific registration for large-scale import.

Toxicity: Acrylates are potent sensitizers. Secondary acrylates generally show slightly lower

skin permeation rates than primary acrylates due to steric bulk, but standard PPE (nitrile

gloves, fume hood) is mandatory.

Storage: Must be stored with an inhibitor (MEHQ) and dissolved oxygen. Storing under pure

nitrogen can deplete the inhibitor's efficacy, leading to runaway polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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